Cas no 127753-24-6 (Benzenamine,N,N-dimethyl-4-(5-methyl-2-benzoxazolyl)-)

• Product Name: Benzenamine,N,N-dimethyl-4-(5-methyl-2-benzoxazolyl)-
• CAS No: 127753-24-6
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 201846
• PubChem ID: 401586
• Update Time: 2025-10-29

Benzenamine,N,N-dimethyl-4-(5-methyl-2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-(5-methyl-2-benzoxazolyl)-
• MeBO
• NSC715281
• CHEMBL233306
• NSC-715281
• 127753-24-6
• AKOS025134045
• N,N-Dimethyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline
• N,N-dimethyl-4-(5-methyl-1,3-benzoxazol-2-yl)aniline
• SCHEMBL11246114

• Inchi： 1S/C16H16N2O/c1-11-4-9-15-14(10-11)17-16(19-15)12-5-7-13(8-6-12)18(2)3/h4-10H,1-3H3
• InChI Key： GWQQMDXJIKVKNB-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2N=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 252.12638
• Monoisotopic Mass: 252.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.27